Cas no 76571-67-0 (Benzoic acid, 4-(hydroxymethyl)-, 2,4,5-trichlorophenyl ester)

• Product Name: Benzoic acid, 4-(hydroxymethyl)-, 2,4,5-trichlorophenyl ester
• CAS No: 76571-67-0
• MF: C₁₄H₉Cl₃O₃
• MW: 331.578461408615
• CID: 537583
• PubChem ID: 54359815
• Update Time: 2025-04-19

Benzoic acid, 4-(hydroxymethyl)-, 2,4,5-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(hydroxymethyl)-, 2,4,5-trichlorophenyl ester
• (2,4,5-trichlorophenyl) 4-(hydroxymethyl)benzoate
• 2,4,5-Trichlorophenyl 4-(hydroxymethyl)benzoate
• DTXSID80710817
• 76571-67-0
• SCHEMBL7270495

• Inchi： 1S/C14H9Cl3O3/c15-10-5-12(17)13(6-11(10)16)20-14(19)9-3-1-8(7-18)2-4-9/h1-6,18H,7H2
• InChI Key： ULSMLVTWENTBDU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC(C1C=CC(CO)=CC=1)=O)Cl)Cl

Computed Properties

• Exact Mass: 329.96187
• Monoisotopic Mass: 329.961727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53